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Compound of Interest

Compound Name: TG3-95-1

Cat. No.: B15553212

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like TG3-95-1, an EP2 allosteric potentiator, are critical
for laboratory safety and environmental protection. In the absence of a specific Safety Data
Sheet (SDS), a cautious and systematic approach must be taken in consultation with
institutional Environmental Health and Safety (EHS) personnel.

As a novel research chemical, TG3-95-1 (CAS No. 301322-12-3) lacks readily available,
detailed public safety and disposal documentation. Therefore, it must be treated as a potentially
hazardous substance. The following procedures provide a framework for the safe handling and
disposal of TG3-95-1 and are based on general best practices for research chemicals.

Immediate Safety and Handling Precautions

Before handling TG3-95-1, it is imperative to assume the compound has unknown toxicological
properties. Adherence to standard laboratory safety protocols is essential to minimize
exposure.

Personal Protective Equipment (PPE): A comprehensive set of PPE should be worn at all times
when handling TG3-95-1. This includes, but is not limited to, the items listed in the table below.
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PPE Category Specific Recommendations

Eye Protection Safety goggles with side-shields.

i Compatible chemical-resistant gloves (e.g.,
Hand Protection .
nitrile).

] Alab coat, fully buttoned, and potentially a
Body Protection ) )
chemical-resistant apron.

In cases of potential dust generation or
Respiratory Protection aerosolization, a NIOSH-approved respirator is

necessary.

Engineering Controls: To further mitigate risks, all handling of TG3-95-1 should occur within a
controlled environment.

Control Type Specification

Always handle in a well-ventilated area,
Ventilation preferably within a certified chemical fume hood

to minimize inhalation exposure.

) An eyewash station and safety shower must be
Emergency Equipment . o . .
readily accessible in the immediate work area.

Step-by-Step Disposal Procedures

The disposal of TG3-95-1 must be managed through your institution's hazardous waste
program. Under no circumstances should this chemical be disposed of down the drain or in
regular trash.

1. Waste Segregation and Collection: Proper segregation is key to safe and compliant disposal.

» Solid Waste: All solid materials contaminated with TG3-95-1, such as unused compound,
contaminated filter paper, weighing boats, and grossly contaminated PPE, must be collected
in a designated, leak-proof, and clearly labeled hazardous waste container.
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e Liquid Waste: Aqueous or solvent-based solutions containing TG3-95-1 should be collected
in a separate, compatible, and labeled hazardous waste container. It is crucial not to mix this
waste with other solvent streams unless explicitly permitted by your institution's EHS
department.

e Sharps: Any sharps, such as needles or razor blades, contaminated with TG3-95-1 must be
placed in a designated sharps container for hazardous chemical waste.

2. Waste Container Labeling: Accurate and thorough labeling is critical for the safety of all
personnel handling the waste.

Label Information Details

Hazard Identification The words "Hazardous Waste."

The full chemical name: "TG3-95-1" and CAS
No. "301322-12-3."

Chemical Name

N List all components of the waste, including
Composition ) ] i
solvents and their approximate concentrations.

. The date the first waste was added to the
Generation Date )
container.

) Name and contact information of the principal
Contact Information ] ) )
investigator or responsible researcher.

3. Storage of Chemical Waste: Waste containers must be stored safely pending pickup by
EHS.

Keep containers securely closed except when adding waste.

Store waste in a designated satellite accumulation area (SAA) that is under the control of the
laboratory.

Ensure secondary containment is used to prevent spills.

Segregate from incompatible materials.
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4. Arranging for Disposal: Contact your institution's EHS department to schedule a pickup for
your hazardous waste. Provide them with all necessary information about the waste stream as
detailed on your container label.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of TG3-95-1.
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TG3-95-1 Disposal Workflow

Preparation & Handling

Don Appropriate PPE

Handle TG3-95-1 in Fume Hood

Waste Generation

Generate Waste
(Solid, Liquid, Sharps)

Segregationv& Collection

Segregate Waste by Type

i

Collect in Labeled, Compatible
Hazardous Waste Containers

Storage & Disposal

Store in Secondary Containment
in Satellite Accumulation Area

Contact EHS for Waste Pickup

Complete Waste Manifest
& Transfer to EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of TG3-95-1.
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This procedural guidance is intended to provide a foundation for the safe handling and disposal
of the research chemical TG3-95-1. By prioritizing safety, adhering to institutional protocols,
and working closely with your EHS department, you can ensure a safe laboratory environment
for yourself and your colleagues.

 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for TG3-95-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553212#tg3-95-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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